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Introduction
2-Azacyclononanone, also known as capryllactam or octanolactam, is a nine-membered

cyclic lactam that serves as a crucial building block in organic and medicinal chemistry. Its

versatile chemical structure allows for a range of chemical transformations, making it a valuable

intermediate in the synthesis of various molecules, including active pharmaceutical ingredients

(APIs) and pharmaceutical excipients. This document provides detailed application notes and

protocols for the use of 2-azacyclononanone as a starting material in the synthesis of

pharmaceutical-related compounds, with a specific focus on its role in the production of the oral

absorption enhancer Salcaprozate Sodium (SNAC).

Application in Pharmaceutical Synthesis: From
Intermediate to Functional Excipient
While not typically incorporated into the final structure of an active pharmaceutical ingredient,

2-azacyclononanone is a key precursor to 8-aminocaprylic acid. This amino acid derivative is

subsequently used to synthesize Salcaprozate Sodium (SNAC), a clinically approved oral

absorption promoter. SNAC is a key component in the oral formulation of the glucagon-like

peptide-1 (GLP-1) receptor agonist, semaglutide, which is used in the treatment of type 2
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diabetes. The presence of SNAC in the formulation protects semaglutide from the harsh acidic

environment of the stomach and facilitates its absorption into the bloodstream.

The synthetic pathway from cyclooctanone to Salcaprozate Sodium, involving 2-
azacyclononanone as a key intermediate, is a prime example of the importance of

foundational chemical building blocks in modern drug development.

Synthetic Pathway Overview
The overall synthetic route from a readily available starting material, cyclooctanone, to the final

functional excipient, Salcaprozate Sodium, is depicted below. This multi-step synthesis

highlights the transformation of a simple cyclic ketone into a specialized molecule designed to

improve the oral bioavailability of peptide-based drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b145865#2-azacyclononanone-as-an-intermediate-for-pharmaceutical-synthesis
https://www.benchchem.com/product/b145865#2-azacyclononanone-as-an-intermediate-for-pharmaceutical-synthesis
https://www.benchchem.com/product/b145865#2-azacyclononanone-as-an-intermediate-for-pharmaceutical-synthesis
https://www.benchchem.com/product/b145865#2-azacyclononanone-as-an-intermediate-for-pharmaceutical-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

